Decarboxy Tianeptine-d12 Nitrile Decarboxy Tianeptine-d12 Nitrile
Brand Name: Vulcanchem
CAS No.: 1216525-46-0
VCID: VC0028884
InChI: InChI=1S/C21H24ClN3O2S/c1-25-19-10-6-5-9-17(19)21(24-14-8-4-2-3-7-13-23)18-12-11-16(22)15-20(18)28(25,26)27/h5-6,9-12,15,21,24H,2-4,7-8,14H2,1H3/i2D2,3D2,4D2,7D2,8D2,14D2
SMILES: CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC#N
Molecular Formula: C21H24ClN3O2S
Molecular Weight: 430.025

Decarboxy Tianeptine-d12 Nitrile

CAS No.: 1216525-46-0

Cat. No.: VC0028884

Molecular Formula: C21H24ClN3O2S

Molecular Weight: 430.025

* For research use only. Not for human or veterinary use.

Decarboxy Tianeptine-d12 Nitrile - 1216525-46-0

Specification

CAS No. 1216525-46-0
Molecular Formula C21H24ClN3O2S
Molecular Weight 430.025
IUPAC Name 7-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]-2,2,3,3,4,4,5,5,6,6,7,7-dodecadeuterioheptanenitrile
Standard InChI InChI=1S/C21H24ClN3O2S/c1-25-19-10-6-5-9-17(19)21(24-14-8-4-2-3-7-13-23)18-12-11-16(22)15-20(18)28(25,26)27/h5-6,9-12,15,21,24H,2-4,7-8,14H2,1H3/i2D2,3D2,4D2,7D2,8D2,14D2
Standard InChI Key BAZXSPFVNLBJSJ-ZARVCVOMSA-N
SMILES CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC#N

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